Cas no 89099-77-4 (2-Pyrimidinamine, 4-chloro-N-(2,2-diethoxyethyl)-6-(4-morpholinyl)-)

2-Pyrimidinamine, 4-chloro-N-(2,2-diethoxyethyl)-6-(4-morpholinyl)- structure
89099-77-4 structure
Product Name:2-Pyrimidinamine, 4-chloro-N-(2,2-diethoxyethyl)-6-(4-morpholinyl)-
CAS No:89099-77-4
MF:C14H23ClN4O3
MW:330.810422182083
CID:612391
PubChem ID:71322034
Update Time:2025-04-19

2-Pyrimidinamine, 4-chloro-N-(2,2-diethoxyethyl)-6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine, 4-chloro-N-(2,2-diethoxyethyl)-6-(4-morpholinyl)-
    • 4-chloro-N-(2,2-diethoxyethyl)-6-morpholin-4-ylpyrimidin-2-amine
    • DTXSID20751764
    • 4-Chloro-N-(2,2-diethoxyethyl)-6-(morpholin-4-yl)pyrimidin-2-amine
    • 89099-77-4
    • Inchi: 1S/C14H23ClN4O3/c1-3-21-13(22-4-2)10-16-14-17-11(15)9-12(18-14)19-5-7-20-8-6-19/h9,13H,3-8,10H2,1-2H3,(H,16,17,18)
    • InChI Key: OQYHVHLANAEXPC-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)NCC(OCC)OCC)N1CCOCC1

Computed Properties

  • Exact Mass: 330.1458683g/mol
  • Monoisotopic Mass: 330.1458683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 68.7Ų
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